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Get Quote

The table below summarizes the fundamental chemical data for Carzenide, which serves as the foundational

segment for novel compound development [1].

Property Value / Description

CAS No. 138-41-0 [1]

Formula C7H7NO4S [1]

Molecular Weight 201.20 g/mol [1]

SMILES C1=C(C=CC(=C1)S(=O)=O)C(O)=O [1]

Synonyms Carzenide [1]

XLogP3 0.5 [1]

Topological Polar Surface Area (TPSA) 105.84 Å² [1]

Water Solubility (ESOL) -1.61 (Log S); 4.92 mg/mL; Classed as "Very soluble" [1]
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A 2021 study designed and synthesized a new class of sulfonamides incorporating aminosaccharide tails

based on the "sugar-tail" approach, using Carzenide as the initial segment [2]. The table below summarizes

the key quantitative findings from this research.

Aspect Finding

Target Compounds Glycoconjugated sulfonamide derivatives [2]

Evaluated Isoenzymes hCA I, hCA II, hCA IX [2]

Most Effective Compound 8d (a derived compound) [2]

Activity of Compound 8d IC50 of 60 nM against hCA II (glaucoma-associated isoform) [2]

Comparison to Carzenide Target compounds showed better CA inhibitory effects than

Carzenide [2]

Physicochemical
Properties

Good water solubility; neutral pH in solutions [2]

Corneal Cytotoxicity Lower than Acetazolamide (AAZ) [2]

Metabolic Stability Good stability in in vitro studies [2]

Binding Confirmation Molecular docking studies confirmed interactions in hCA II active site [2]

Experimental Workflow for Inhibitor Development

The following diagram outlines the high-level research workflow as described in the study [2]. The DOT

script provided below it can be used to generate the diagram.
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Diagram 1: Experimental workflow for the development of compound 8d, a Carzenide derivative, as a

potential antiglaucoma drug.

How to Proceed for a Deeper Analysis

The information presented here is a starting point. For a more comprehensive understanding, you can:

Locate the Primary Paper: Use the details provided (Journal: Bioorganic & Medicinal Chemistry
Letters, DOI: 10.1016/j.bmcl.2021.128420) [2] to find the full article, which will contain exhaustive
experimental protocols, comprehensive data, and detailed discussion.

Conduct a Broader Literature Review: Search scientific databases for earlier papers on Carzenide
itself to map its complete discovery and initial research timeline.

Explore Patent Landscapes: Investigate patent filings related to Carzenide and its derivatives for
information on commercial development and specific therapeutic formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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